6-bromo-3-({4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenyl}methyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• IUPAC Name: 6-bromo-3-[[4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenyl]methyl]-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C27H25BrN4O3S/c1-35-22-9-7-21(8-10-22)30-12-14-31(15-13-30)25(33)19-4-2-18(3-5-19)17-32-26(34)23-16-20(28)6-11-24(23)29-27(32)36/h2-11,16H,12-15,17H2,1H3,(H,29,36)
• InChI Key: NHTPFPOIURESBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)CN4C(=O)C5=C(C=CC(=C5)Br)NC4=S
• Molecular Formula: C27H25BrN4O3S
• Molecular Weight: 565.5 g/mol

Description

Compounds of this nature are often complex organic molecules with potential applications in various fields such as medicine, materials science, and more. They typically contain multiple functional groups and a complex ring structure.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps, each introducing a new functional group or forming a new ring in the molecule. Common techniques might include condensation reactions, substitution reactions, and others.

Molecular Structure Analysis

The molecular structure of such compounds is often analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be quite complex, often involving multiple steps and various catalysts. The analysis of these reactions typically involves studying the mechanism of the reaction, the influence of various factors on the reaction rate, and the yield of the product.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., can be determined using various analytical techniques.

Scientific Research Applications

Proton-Induced Fission Studies

Overview: “Oprea1_179183” has been investigated for its fast proton-induced fission properties. This analysis covers cross-sections, mass distributions, and prompt neutron emission. The study aims to understand the fission process and its contribution to nuclear reaction mechanisms.

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Hayride Attractions Safety

Overview: “Oprea1_179183” has applications in ensuring safety at hayride attractions.

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Chemical Research and Development

Overview: “Oprea1_179183” qualifies as scientific research and development (SR&D) under REACH regulations.

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Mechanism of Action

If the compound has biological activity, the mechanism of action would be studied using various biochemical and biophysical techniques. This could involve studying the interaction of the compound with various proteins or other biomolecules.

Safety and Hazards

The safety and hazards associated with these compounds would depend on their specific chemical structure. Material Safety Data Sheets (MSDS) would provide information on the hazards, handling, storage, and disposal of these chemicals.

Future Directions

The future directions in the study of these compounds could involve improving their synthesis, studying their properties in more detail, finding new applications for these compounds, and more.